Cas no 2969441-29-8 (1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperaZine)

1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine is a brominated and trifluoromethyl-substituted phenylpiperazine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a piperazine core, which is often utilized in medicinal chemistry due to its favorable pharmacokinetic properties. The presence of both bromine and trifluoromethyl groups enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural characteristics suggest utility in the development of CNS-targeting agents or enzyme inhibitors. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research applications.
1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperaZine structure
2969441-29-8 structure
Product Name:1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperaZine
CAS No:2969441-29-8
MF:C12H14BrF3N2
MW:323.15217256546
CID:6797004
PubChem ID:171366653
Update Time:2025-08-05

1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperaZine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperaZine
    • 2969441-29-8
    • Inchi: 1S/C12H14BrF3N2/c1-17-4-6-18(7-5-17)9-2-3-11(13)10(8-9)12(14,15)16/h2-3,8H,4-7H2,1H3
    • InChI Key: GOMMYRHFFKGAIB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C(F)(F)F)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 322.02925g/mol
  • Monoisotopic Mass: 322.02925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 6.5Ų

1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperaZine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB604725-250mg
1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine; .
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Additional information on 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperaZine

Introduction to 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine (CAS No. 2969441-29-8)

1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine, also known by its CAS number 2969441-29-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 4-bromo-3-(trifluoromethyl)phenyl substituent and a 4-methylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine molecule is of particular interest due to its potential as a lead compound in the development of novel drugs. The presence of the bromine and trifluoromethyl groups imparts specific chemical properties that can influence the compound's pharmacokinetics and pharmacodynamics. Recent studies have explored its interactions with various biological targets, including receptors and enzymes, which are crucial for understanding its therapeutic potential.

In the context of medicinal chemistry, 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine has been investigated for its role in modulating neurotransmitter systems. Specifically, it has shown promise in affecting serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression and anxiety. The compound's ability to interact with these receptors is attributed to its unique chemical structure, which allows it to bind selectively and with high affinity.

Recent advancements in computational chemistry have also contributed to the understanding of 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine. Molecular docking studies have provided insights into its binding modes and interactions with specific protein targets. These studies have highlighted the importance of the bromine and trifluoromethyl groups in enhancing the compound's binding affinity and selectivity. This information is valuable for optimizing the compound's structure to improve its therapeutic efficacy.

The synthesis of 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. The synthetic route typically starts with the preparation of the 4-bromo-3-(trifluoromethyl)benzene derivative, followed by its reaction with a suitable piperazine derivative to form the final product. The synthetic process is carefully controlled to ensure high yields and purity, which are essential for pharmaceutical applications.

In preclinical studies, 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine has demonstrated promising results in various animal models. For instance, it has shown significant anti-depressant and anxiolytic effects in rodent models, suggesting its potential as a therapeutic agent for mood disorders. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The pharmacokinetic properties of 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine have also been studied extensively. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for drug development. The compound's metabolic stability and distribution characteristics have been evaluated using both in vitro and in vivo models, providing valuable data for optimizing its formulation and dosing regimens.

In conclusion, 1-(4-Bromo-3-(trifluoromethyl)phenyl)-4-methylpiperazine (CAS No. 2969441-29-8) is a promising compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action, safety profile, and potential clinical applications, paving the way for new advancements in drug discovery and development.

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